![molecular formula C12H13F2NO2 B1490678 4-(4,4-Difluoropiperidin-1-yl)benzoic acid CAS No. 1292835-65-4](/img/structure/B1490678.png)
4-(4,4-Difluoropiperidin-1-yl)benzoic acid
Overview
Description
4-(4,4-Difluoropiperidin-1-yl)benzoic acid, or 4-DFPBA, is a fluorinated benzoic acid derivative with a wide range of applications in scientific research. It is a versatile compound that is used as a reagent, a catalyst, and a ligand in a variety of synthetic and analytical processes. It is also used in the manufacture of pharmaceuticals and in the development of new materials.
Scientific Research Applications
4-DFPBA has a wide range of applications in scientific research. It is used as a reagent in the synthesis of new compounds and as a catalyst in organic reactions. It is also used as a ligand in coordination chemistry, as a protecting group in peptide synthesis, and as a fluorescent probe in fluorescence spectroscopy. In addition, it is used in the development of new materials and in the manufacture of pharmaceuticals.
Mechanism of Action
4-DFPBA is a versatile compound that can be used in a variety of synthetic and analytical processes. The mechanism of action of 4-DFPBA depends on the specific application. In organic synthesis, 4-DFPBA acts as a reagent, catalyst, or protecting group. In coordination chemistry, 4-DFPBA acts as a ligand and can bind to metal ions to form coordination complexes. In fluorescence spectroscopy, 4-DFPBA acts as a fluorescent probe and can be used to detect and quantify the presence of specific molecules.
Biochemical and Physiological Effects
4-DFPBA has no known biochemical or physiological effects. It is not known to be toxic or carcinogenic, and it does not have any known interactions with other drugs or compounds.
Advantages and Limitations for Lab Experiments
4-DFPBA is a versatile compound that has a wide range of applications in scientific research. It has several advantages for lab experiments, including its low cost, its stability in aqueous solutions, and its ease of synthesis. However, there are some limitations to its use, including its low solubility in some organic solvents and its sensitivity to light and air.
Future Directions
There are several potential future directions for 4-DFPBA. It could be used in the development of new materials, such as polymers and nanomaterials. It could also be used as a fluorescent probe in the detection of other compounds or as a ligand in the synthesis of new compounds. In addition, it could be used in the development of new drugs or in the manufacture of existing drugs. Finally, it could be used in the development of new analytical methods or in the optimization of existing methods.
properties
IUPAC Name |
4-(4,4-difluoropiperidin-1-yl)benzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13F2NO2/c13-12(14)5-7-15(8-6-12)10-3-1-9(2-4-10)11(16)17/h1-4H,5-8H2,(H,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KPMUUMYOQYZKJQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1(F)F)C2=CC=C(C=C2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13F2NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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